Cas no 385766-54-1 (5-sulfanylhexan-3-one)

5-sulfanylhexan-3-one structure
5-sulfanylhexan-3-one structure
Product Name:5-sulfanylhexan-3-one
CAS No:385766-54-1
MF:C6H12OS
MW:132.223880767822
CID:1489969
Update Time:2024-08-23

5-sulfanylhexan-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-sulfanylhexan-3-one
    • 3-hexanone, 5-mercapto-
    • 5-Mercaptohexan-3-one
    • Inchi: 1S/C6H12OS/c1-3-6(7)4-5(2)8/h5,8H,3-4H2,1-2H3
    • InChI Key: FVUILWCIRQEGGQ-UHFFFAOYSA-N
    • SMILES: CCC(=O)CC(S)C

Computed Properties

  • Exact Mass: 132.06096

Experimental Properties

  • Density: 0.950±0.06 g/cm3(Predicted)
  • Boiling Point: 189.0±23.0 °C(Predicted)
  • PSA: 17.07
  • pka: 10.09±0.10(Predicted)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd